2-((3-(4-chlorophenyl)-8-ethyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(4-ethoxyphenyl)acetamide

• IUPAC Name: 2-[[2-(4-chlorophenyl)-8-ethyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-3-yl]sulfanyl]-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C25H29ClN4O2S/c1-3-30-15-13-25(14-16-30)28-23(18-5-7-19(26)8-6-18)24(29-25)33-17-22(31)27-20-9-11-21(12-10-20)32-4-2/h5-12H,3-4,13-17H2,1-2H3,(H,27,31)
• InChI Key: BNFBMUSNRVWVCB-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2(CC1)N=C(C(=N2)SCC(=O)NC3=CC=C(C=C3)OCC)C4=CC=C(C=C4)Cl
• Molecular Formula: C25H29ClN4O2S
• Molecular Weight: 485.0 g/mol
• CAS No.: 1216604-82-8

Description

2-((3-(4-chlorophenyl)-8-ethyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(4-ethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C25H29ClN4O2S and its molecular weight is 485.04. The purity is usually 95%.
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Scientific Research Applications

Radiosynthesis and Metabolic Studies

• Radiosynthesis for Metabolism Studies : A study highlighted the radiosynthesis of chloroacetanilide herbicides and a dichloroacetamide safener, emphasizing their importance for studying metabolism and mode of action. This approach is crucial for understanding the biological interactions and environmental fate of similar compounds (Latli & Casida, 1995).

Antimicrobial Activities

• Synthesis of Antimicrobial Agents : Research on the synthesis of formazans from Mannich base derivatives, including compounds with chlorophenyl components, demonstrated antimicrobial activities against various bacterial and fungal strains. This suggests potential pharmaceutical applications for related compounds in combating microbial infections (Sah et al., 2014).

Neuroprotective Applications

• Neuroprotective Activity : A study on novel 1,2,4-triazine derivatives, including those with chlorophenyl and ethoxyphenyl components, showed significant neuroprotective activity against oxidative stress and β-amyloid-induced neurotoxicity. This indicates the therapeutic potential of similar compounds in neurodegenerative disease research (Kucukkilinc et al., 2017).

Herbicide Action and Metabolism

• Herbicide Metabolism : Another study focused on the comparative metabolism of chloroacetamide herbicides, providing insight into the metabolic pathways and potential environmental and health impacts of these and related compounds. This research is fundamental for assessing the safety and efficacy of herbicides (Coleman et al., 2000).

Cholinesterase Inhibition

• Cholinesterase Inhibition : The synthesis and evaluation of 1,2,4-triazole derivatives, including compounds with chlorophenyl elements, for cholinesterase inhibition showcase their potential in treating diseases associated with neurotransmitter dysfunction, such as Alzheimer's (Riaz et al., 2020).